Cas no 2227206-50-8 (3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde)

3-Bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include a bromo-substituted pyrazole core and a formyl group, enabling diverse functionalization through cross-coupling, nucleophilic addition, or condensation reactions. The tetrahydropyran (oxane) protecting group enhances stability and solubility, facilitating handling in synthetic applications. This compound is particularly valuable in the development of agrochemicals, medicinal chemistry intermediates, and functional materials. Its well-defined reactivity profile makes it suitable for constructing complex molecular architectures, while the bromo and aldehyde functionalities offer orthogonal reactivity for sequential modifications. The product is typically supplied with high purity to ensure reproducibility in research and industrial applications.

3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde structure

2227206-50-8 structure

Product Name:3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde

CAS No:2227206-50-8

MF:C₉H₁₁BrN₂O₂

MW:259.099841356277

MDL:MFCD31618004

CID:5154926

PubChem ID:134818882

Update Time:2026-03-03

3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde
- SCHEMBL23533607
- 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carbaldehyde
- MFCD31618004
- BS-42999
- P18745
- 5-bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde
- 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazole-5-carboxaldehyde
- DB-410742
- 2227206-50-8
- MDL： MFCD31618004
- Inchi： 1S/C9H11BrN2O2/c10-8-5-7(6-13)12(11-8)9-3-1-2-4-14-9/h5-6,9H,1-4H2
- InChI Key： SXQDRDDYWOHUHC-UHFFFAOYSA-N
- SMILES： N1(C2OCCCC2)C(C=O)=CC(Br)=N1

Computed Properties

Exact Mass: 258.00039g/mol
Monoisotopic Mass: 258.00039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 44.1Å²

3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>

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abcr	AB546024-1 g	3-Bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde; .	2227206-50-8		1g	€619.30	2023-03-11
eNovation Chemicals LLC	D590580-1G	3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde	2227206-50-8	97%	1g	$420	2024-07-21
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Chemenu	CM457797-1g	3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde	2227206-50-8	95%+	1g	$407	2023-03-10
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA962-1G	3-bromo-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde	2227206-50-8	97%	1g	￥ 2,237.00	2023-04-07
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